Cas no 2060052-77-7 (6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride)

• Product Name: 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride
• CAS No: 2060052-77-7
• MDL: MFCD30344948
• CID: 4635693
• PubChem ID: 134690718
• Update Time: 2025-10-30

6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride

• MDL： MFCD30344948

Additional information on 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride

Comprehensive Overview of 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride (CAS No. 2060052-77-7)

The compound 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride (CAS No. 2060052-77-7) is a specialized chemical with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a dimethylamino group and a carboxylic acid moiety, makes it a versatile intermediate in the development of active pharmaceutical ingredients (APIs) and fine chemicals. Researchers and industry professionals often search for "6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride uses" or "CAS 2060052-77-7 synthesis" to explore its potential in drug discovery and material science.

In recent years, the demand for pyridine derivatives has surged due to their role in designing novel therapeutics, particularly in oncology and neurology. The hydrochloride salt form of this compound enhances its solubility, making it preferable for formulation studies. Queries like "6-(dimethylamino)pyridine-2-carboxylic acid solubility" or "CAS 2060052-77-7 stability" reflect the growing interest in its physicochemical properties. This aligns with the broader trend of optimizing drug candidates for better bioavailability and efficacy.

The synthesis of 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride involves multi-step organic reactions, often starting from commercially available pyridine-2-carboxylic acid derivatives. Modern techniques, such as microwave-assisted synthesis or flow chemistry, are increasingly applied to improve yield and reduce environmental impact—addressing the industry’s focus on green chemistry. Searches for "sustainable synthesis of CAS 2060052-77-7" highlight this shift toward eco-friendly methodologies.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research and industrial use. Keywords such as "6-(dimethylamino)pyridine-2-carboxylic acid HPLC method" or "CAS 2060052-77-7 NMR data" are frequently encountered in scientific literature, underscoring the need for precise quality control. These methods are critical for compliance with regulatory standards in pharmaceuticals.

Beyond pharmaceuticals, 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride finds niche applications in catalysis and agrochemicals. Its ability to act as a ligand or catalyst precursor has sparked interest in polymer chemistry and material science. Users searching for "pyridine-based catalysts" or "CAS 2060052-77-7 in materials" contribute to its cross-disciplinary relevance. This versatility positions it as a compound of interest in both academic and industrial R&D.

In conclusion, 6-(dimethylamino)pyridine-2-carboxylic acid hydrochloride (CAS No. 2060052-77-7) is a multifaceted compound with expanding applications. Its synthesis, characterization, and utilization reflect broader trends in chemical innovation, sustainability, and interdisciplinary research. By addressing common queries and aligning with current scientific priorities, this overview aims to serve as a valuable resource for professionals navigating the evolving landscape of specialty chemicals.